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carboxamide

Cat. No.: B127465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide is a biphenyl derivative that serves as a

key intermediate and a significant impurity in the synthesis of Telmisartan, an angiotensin II

receptor antagonist used in the management of hypertension.[1] A thorough understanding of

its physicochemical properties is crucial for optimizing synthetic routes, developing analytical

methods for quality control, and evaluating its potential biological implications. This technical

guide provides a comprehensive overview of the known physicochemical data, experimental

protocols, and relevant biological information for 4'-(Bromomethyl)-[1,1'-biphenyl]-2-
carboxamide.

Physicochemical Properties
A summary of the key physicochemical properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-
carboxamide is presented in the tables below. These values have been compiled from various

sources and include both experimental and computed data.
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Property Value Source

Molecular Formula C₁₄H₁₂BrNO [2][3]

Molecular Weight 290.16 g/mol [2][3]

CAS Number 147404-72-6 [2][3]

Appearance White to Off-White Solid [4]

Melting Point 219 - 221 °C [4]

Density 1.429 g/cm³ [4]

Solubility

Chloroform (Very Slightly,

Heated), DMSO (Slightly),

Methanol (Slightly, Heated)

[4]

Storage
Under inert gas (nitrogen or

Argon) at 2-8°C
[4]

Computed Properties
Property Value Source

XLogP3 2.8 [3]

Topological Polar Surface Area 43.1 Å² [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Rotatable Bond Count 2 [3]

Experimental Protocols
Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-
carboxamide
A common method for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide
involves the bromination of 4'-methylbiphenyl-2-carboxamide. The following protocol is based
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on the procedure described in European Patent EP 0 553 879 A2.[5]

Materials:

4'-methylbiphenyl-2-carboxamide

N-Bromosuccinimide (NBS)

2,2'-Azobis(2,4-dimethylvaleronitrile) (V-65) or other radical initiator

Methylene chloride (CH₂Cl₂)

Water

Procedure:

A reaction vessel is charged with methylene chloride, 4'-methylbiphenyl-2-carboxamide, N-

bromosuccinimide, and a catalytic amount of a radical initiator such as 2,2'-azobis(2,4-

dimethylvaleronitrile).

The reaction mixture is heated to reflux (approximately 45-47 °C) with stirring for a period of

3 to 4 hours.

After the reaction is complete, the mixture is cooled, and the byproduct, succinimide, is

removed by washing the organic layer with water.

The methylene chloride layer is then gradually cooled to 0°C to induce crystallization of the

product.

The resulting white crystals of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide are

collected by filtration, washed with cold methylene chloride, and dried.

Yield:

The reported yield for this process is approximately 60.5%.[5]

Purification
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Purification of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide can be achieved by

recrystallization from a suitable solvent system. Based on the synthesis protocol, methylene

chloride is a viable solvent for crystallization.[5] Further purification, if necessary, could be

performed using column chromatography on silica gel, employing a solvent gradient of hexane

and ethyl acetate.

Biological Information
Role as a Telmisartan Impurity
4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide is primarily recognized as a process-

related impurity in the manufacturing of Telmisartan.[1] Its presence in the final drug product

needs to be monitored and controlled to ensure the safety and efficacy of the medication.

In Vitro Metabolism
In vitro studies have shown that 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide can be

metabolized. The primary metabolic pathways involve the transformation of the bromomethyl

group. The main metabolites identified are 4'-hydroxymethyl-[1,1'-biphenyl]-2-carboxamide and

4'-carboxy-[1,1'-biphenyl]-2-carboxamide.[6]
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Caption: Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide.
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Caption: In Vitro Metabolism of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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